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Compound of Interest

Compound Name: Citreoviridin

Cat. No.: B190807

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural occurrence of
citreoviridin, a mycotoxin found in contaminated cereals. This document details the
prevalence and concentration of this toxin, outlines the methodologies for its detection and
guantification, and explores its molecular mechanisms of action. The information presented
herein is intended to support research efforts, enhance food safety protocols, and inform the
development of potential therapeutic interventions.

Natural Occurrence and Quantitative Data

Citreoviridin is a mycotoxin produced by several species of fungi, most notably Penicillium
citreonigrum and Eupenicillium ochrosalmoneum.[1] Contamination is frequently reported in
staple cereals such as rice and maize, particularly when stored in damp conditions.[1] The
presence of citreoviridin in the food chain poses a significant health risk, as it has been linked
to adverse neurological and cardiovascular effects.[1]

A summary of quantitative data from various studies on the natural occurrence of citreoviridin
in contaminated cereals is presented in Table 1. This data highlights the varying levels of
contamination across different cereal types and geographical locations.
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Experimental Protocols for Citreoviridin Analysis

Accurate and reliable detection and quantification of citreoviridin in cereal matrices are crucial
for food safety and research. The following sections detail the common experimental protocols
employed for its analysis.

Sample Preparation and Extraction

A representative workflow for the extraction of citreoviridin from cereal samples is outlined
below. The choice of solvent and purification steps is critical for achieving high recovery and
minimizing matrix interference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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